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Compound of Interest

Compound Name: 1,2-Difluoroethylene

Cat. No.: B154328

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of 1,2-Difluoroethylene.

This guide provides critical procedural guidance for the safe handling of 1,2-Difluoroethylene,
a highly flammable gas that poses several health hazards. Adherence to these protocols is
essential for ensuring a safe laboratory environment.

Key Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 1,2-Difluoroethylene is
the first step in safe handling. This data is crucial for risk assessment and the implementation
of appropriate safety measures.
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Property Value

Molecular Formula C2H2F2[1]

Molecular Weight 64.03 g/mol [2]

Physical State Gas (liguefied under pressure)[3]
Boiling Point Data not readily available
Melting Point Data not readily available

Flash Point Data not readily available
Flammability Extremely flammable gas[2][3]

Heavier than air; may accumulate in low-lying

Vapor Density 4]
areas

Hazard Identification and Personal Protective
Equipment (PPE)

1,2-Difluoroethylene is classified as an extremely flammable gas and is supplied as a gas
under pressure, which may explode if heated.[2][3][5] It is also suspected of causing genetic
defects and may cause respiratory irritation, drowsiness, or dizziness.[3] In case of skin contact
with the liquefied gas, it may cause frostbite.[3] Therefore, stringent adherence to PPE
protocols is mandatory.

Recommended Personal Protective Equipment:

o Eye Protection: Wear tightly fitting safety goggles with side-shields. Chemical splash goggles
that completely cover the eyes and surrounding facial area are also recommended to protect
from splashes.[6]

» Skin Protection: Wear fire/flame resistant and impervious clothing. Neoprene gloves are a
suitable option for minimizing skin contact.[7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator is necessary. For situations with a high risk of suffocation, an open-circuit self-
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contained breathing apparatus (SCBA) is recommended.[8]

o Footwear: Wear waterproof or chemical-resistant boots or shoe coverings.[9]

Safe Handling and Operational Workflow

A systematic approach to handling 1,2-Difluoroethylene, from receipt to disposal, is critical to
minimize risks. The following workflow outlines the necessary steps and precautions.

Preparation

: Ensure Adequate Ventilation o "
Don Appropriate PPE (Fume Hood) Eliminate Ignition Sources

Handli;ig & Storage

Receive and Inspect Cylinder

A\

Store in a Cool, Dry, Well-Ventilated Area
Away from Sunlight

A

Use in a Well-Ventilated Area [
(Fume Hood)

Emergency Proceidures ; Disposal
\4
LeaIF<a Detection & First Aid Handle Empty Cylinders with Care
esponse

Dispose of Waste Material
per Regulations
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Caption: Workflow for the safe handling of 1,2-Difluoroethylene.
Step-by-Step Handling Procedures:
e Preparation:

o Don Appropriate PPE: Before handling, ensure all personnel are equipped with the
recommended PPE as outlined above.

o Ensure Adequate Ventilation: All work with 1,2-Difluoroethylene must be conducted in a
well-ventilated area, preferably within a chemical fume hood.[4][10]

o Eliminate Ignition Sources: Keep the handling area free of heat, sparks, open flames, and
other ignition sources.[3][5] Use non-sparking tools.[10]

» Handling and Storage:

o Receiving and Inspection: Upon receipt, carefully inspect the cylinder for any damage or
leaks.

o Storage: Store cylinders in a cool, dry, well-ventilated area, away from direct sunlight and
heat sources.[4][10] Do not expose to temperatures exceeding 50°C.[4][10] Keep
containers tightly closed when not in use.[3][4][10]

o Use: When in use, ensure proper grounding procedures are followed to avoid static
electricity.[10]

e Emergency Procedures:

o Leak: In case of a leak, eliminate all ignition sources.[3][5] If it is safe to do so, stop the
leak.[4] Ventilate the area.[10] For a leaking gas fire, do not extinguish the flame unless
the leak can be stopped safely.[3][5]

o Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires. Cool
exposed containers with water spray.[5]
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o First Aid:

» Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3]
[4] If not breathing, provide artificial respiration.[3][4] Seek immediate medical attention.

[3]4]

» Skin Contact: For frostbite, thaw the affected area with lukewarm water.[3] Do not rub
the affected area.[3]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do.[3][4] Get immediate medical
attention.[3]

Disposal Plan

Proper disposal of 1,2-Difluoroethylene and its containers is crucial to prevent environmental
contamination and ensure safety.

e Product Disposal: The product should be removed to an authorized incinerator equipped with
an afterburner and a flue gas scrubber.[3] All disposal practices must be in accordance with
local, state, and federal regulations.

o Container Disposal: Handle empty containers with care as they may contain residual
flammable vapors.[10] Do not pierce or burn empty containers.[10] Dispose of containers as
special waste in compliance with local and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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